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Compound of Interest

Compound Name: 2-Piperidinonicotinaldehyde

Cat. No.: B1334617 Get Quote

For researchers, scientists, and drug development professionals, the acquisition and

application of specialized chemical compounds are critical steps in the journey of discovery.

This guide provides an in-depth look at 2-Piperidinonicotinaldehyde, a heterocyclic

compound with potential applications in medicinal chemistry. Due to its specialized nature, this

compound is not as readily available as common laboratory reagents. This guide will therefore

focus on the likely sourcing routes, such as custom synthesis, and provide a broader context

for its potential use based on the activities of related piperidine-containing molecules.

Compound Profile
2-Piperidinonicotinaldehyde is a substituted pyridine derivative. The presence of both a

piperidine and an aldehyde functional group suggests its potential as a versatile building block

in the synthesis of more complex molecules.

Identifier Value

IUPAC Name 2-(Piperidin-1-yl)pyridine-3-carbaldehyde

CAS Number 34595-22-7[1][2][3]

Molecular Formula C11H14N2O[3]

Synonyms 2-(1-Piperidyl)nicotinaldehyde
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Commercial Availability and Procurement
Direct, off-the-shelf commercial availability of 2-Piperidinonicotinaldehyde is limited.

Researchers will likely need to acquire this compound through specialized chemical suppliers

that offer custom synthesis services.

Potential Suppliers & Sourcing Strategy:

While a comprehensive list of bulk suppliers is not readily available, specialty chemical

companies are the primary source for this compound. Researchers should inquire with

companies that specialize in heterocyclic chemistry and custom synthesis.

P&S Chemicals and 2a biotech are listed as potential suppliers, though stock levels and

availability may vary.[1][2]

Tetrahedron, a supplier of rare and specialty chemicals, also lists the compound.[3]

Given the nature of such compounds, the most reliable method of procurement is often through

a custom synthesis request. This process involves commissioning a chemistry-focused contract

research organization (CRO) or a specialized supplier to synthesize the compound on a fee-

for-service basis. This approach ensures the desired quantity and purity specifications are met.

The process of custom chemical synthesis is a collaborative effort between the client and the

synthesis provider. It typically involves an initial inquiry, quotation, synthesis, quality control,

and final delivery. This process is crucial for advancing research when specific, non-

commercially available molecules are required.[4][5][6]
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Custom Chemical Synthesis Workflow

Potential Applications in Research and Drug
Discovery
While specific studies on the biological activity of 2-Piperidinonicotinaldehyde are not widely

published, the broader class of piperidine and 2-piperidinone derivatives are of significant
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interest in medicinal chemistry. These scaffolds are present in numerous natural products and

approved pharmaceutical agents.

The piperidine ring is a common structural motif in drugs targeting the central nervous system,

and it is also found in medications for a wide range of other conditions.[7] Derivatives of 2-

piperidone, a related cyclic amide, have been investigated for their potential in treating

Alzheimer's disease by inhibiting β-amyloid aggregation and for their anti-inflammatory

properties.[8]

The general importance of piperidine derivatives in drug discovery suggests that 2-
Piperidinonicotinaldehyde could serve as a valuable starting material or intermediate for the

synthesis of novel therapeutic candidates. The aldehyde group, in particular, is a versatile

functional handle for a variety of chemical transformations, allowing for the construction of

diverse molecular libraries for screening.

The synthesis of piperidine-containing compounds is an active area of research, with numerous

methods being developed for their stereoselective and efficient production.[9] The development

of novel synthetic routes to substituted piperidines is crucial for expanding the accessible

chemical space for drug discovery.

Experimental Considerations
Due to the lack of specific published experimental protocols for 2-Piperidinonicotinaldehyde,

researchers should rely on general principles of handling and utilizing novel chemical entities in

a drug discovery context. The following generalized workflow outlines the typical progression

from acquiring a novel compound to identifying its biological activity.
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Generalized Drug Discovery Workflow
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Conclusion
2-Piperidinonicotinaldehyde represents a chemical entity with potential for the synthesis of

novel compounds of interest in drug discovery and development. While not readily available

commercially, its procurement through custom synthesis is a viable option for researchers. The

rich pharmacology of related piperidine and 2-piperidinone derivatives provides a strong

rationale for the exploration of molecules derived from this versatile building block. As with any

novel compound, a systematic approach to its acquisition, characterization, and biological

evaluation is paramount to unlocking its full scientific potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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